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Compound of Interest

Compound Name: 2,2-Dimethoxypropan-1-amine

CAS No.: 131713-50-3

Cat. No.: B138681

Get Quote

Executive Summary & Chemical Profile
2,2-Dimethoxypropan-1-amine is a bifunctional synthetic precursor featuring a primary amine

and a dimethyl acetal-protected ketone. It serves as a stable, "masked" equivalent of

aminoacetone (1-aminopropan-2-one), a molecule that is otherwise unstable and prone to self-

condensation (dimerization to dihydropyrazines).

By utilizing this reagent, chemists can introduce an amino-acetone motif into a substrate under

basic or neutral conditions, and subsequently trigger cyclization or ketone reactivity using mild

acidic hydrolysis. Its primary application lies in the regioselective synthesis of 3-

methylisoquinolines via the Pomeranz-Fritsch reaction and the construction of pyrroles and

imidazoles.
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Property Data

CAS Number 131713-50-3

Formula

MW 119.16 g/mol

Structure

Solubility
Miscible with MeOH, EtOH, DCM, THF; soluble

in water.[1]

Stability
Stable in basic/neutral media. Rapidly

hydrolyzes in aqueous acid.

Core Application: Synthesis of 3-
Methylisoquinolines
The most authoritative use of 2,2-dimethoxypropan-1-amine is in the modified Pomeranz-

Fritsch reaction. While the standard Pomeranz-Fritsch synthesis uses aminoacetaldehyde

dimethyl acetal to yield unsubstituted isoquinolines, substituting this reagent yields 3-

methylisoquinolines.

Mechanism of Action[2][3]
Schiff Base Formation: The amine condenses with an aromatic aldehyde to form an imine

(Schiff base).

Acid-Catalyzed Cyclization: Strong acid unmasks the ketone (via acetal hydrolysis) and

promotes electrophilic aromatic substitution.

Aromatization: Elimination of water/methanol yields the fully aromatic system.

Visualization: Reaction Pathway
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Caption: Pathway for the regioselective synthesis of 3-methylisoquinoline derivatives.

Experimental Protocol: 3-Methyl-6,7-
dimethoxyisoquinoline
Objective: Synthesis of a substituted isoquinoline from veratraldehyde.

Reagents
Veratraldehyde (3,4-dimethoxybenzaldehyde): 10.0 mmol

2,2-Dimethoxypropan-1-amine: 10.5 mmol (1.05 eq)

Toluene: 20 mL

Sulfuric Acid (70-75%): 5 mL

Alternative Catalyst: Trifluoroacetic anhydride (TFAA) or

for sensitive substrates.

Step-by-Step Procedure
Imine Formation (Dean-Stark):

Combine veratraldehyde (1.66 g) and 2,2-dimethoxypropan-1-amine (1.25 g) in toluene

(20 mL).

Heat to reflux using a Dean-Stark trap to remove generated water. Monitor by TLC

(approx. 2-4 hours).
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Checkpoint: The disappearance of the aldehyde spot indicates conversion to the imine.

Evaporate toluene under reduced pressure to obtain the crude imine oil. Note: Do not

purify on silica gel as the acetal is acid-sensitive.

Cyclization:

Cool the crude imine to 0°C.

Slowly add 70%

(5 mL) dropwise with vigorous stirring. The mixture may darken.

Heat the mixture to 100°C for 1 hour.

Mechanistic Insight: The acid concentration is critical. Too dilute (<50%) favors simple

hydrolysis to the amino-ketone without cyclization; too concentrated (>90%) causes

charring.

Workup:

Cool the reaction mixture to room temperature and pour onto crushed ice (50 g).

Basify to pH 10 using concentrated ammonium hydroxide (

).

Extract with Dichloromethane (DCM) (

mL).

Wash combined organics with brine, dry over

, and concentrate.

Purification:

Purify via flash column chromatography (EtOAc/Hexane gradient).

Expected Yield: 60-75%.
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Application: "Masked" Aminoacetone for Pyrrole
Synthesis
Direct use of aminoacetone is difficult due to its instability. 2,2-Dimethoxypropan-1-amine
acts as a stable surrogate in the Paal-Knorr or Knorr pyrrole synthesis.

Protocol: Synthesis of 2-Methyl-5-substituted Pyrroles
Concept: In situ hydrolysis releases the reactive 1-aminopropan-2-one, which immediately

condenses with a 1,3-dicarbonyl compound.

Hydrolysis: Dissolve 2,2-dimethoxypropan-1-amine (10 mmol) in 10 mL of 1M HCl. Stir for

30 minutes at RT.

Buffering: Adjust pH to ~5.5-6.0 using Sodium Acetate (

).

Condensation: Add the 1,3-dicarbonyl partner (e.g., ethyl acetoacetate, 10 mmol).

Reaction: Stir at 60°C for 4 hours.

Isolation: The pyrrole often precipitates or can be extracted with ethyl acetate.

Stability & Handling Guide
Unlike its solvent counterpart (DMP), this amine requires specific storage conditions to prevent

degradation.
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Parameter Recommendation Reason

Storage Temp 2-8°C
Retards oxidation of the

amine.

Atmosphere Argon/Nitrogen
Prevents absorption of

atmospheric moisture/CO2.

Incompatibility Strong Acids
Instantly hydrolyzes the acetal

to the ketone.

Incompatibility Aldehydes (Storage)
Will form Schiff bases (imines)

spontaneously.

Self-Validating Check: Before use, run a

-NMR in

.

Key Signal: Look for the acetal methoxy groups as a sharp singlet (

ppm, 6H) and the methyl ketone precursor (

ppm, 3H).

Degradation: Appearance of a ketone peak (

ppm) indicates hydrolysis has occurred during storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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